3-(3-nitrophenyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-(3-nitrophenyl)-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H7N3O4/c14-10(15)8-5-11-12-9(8)6-2-1-3-7(4-6)13(16)17/h1-5H,(H,11,12)(H,14,15)
• InChI Key: HIHZVKRTUUSORZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=C(C=NN2)C(=O)O
• Molecular Formula: C10H7N3O4
• DSSTOX Substance ID: DTXSID201333169
• Molecular Weight: 233.18 g/mol
• Solubility: 14.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 448187-56-2

Description

3-(3-nitrophenyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H7N3O4 and its molecular weight is 233.183. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

• Researchers have synthesized new derivatives of 3-(3-nitrophenyl)-1H-pyrazole-4-carboxylic acid, focusing on compounds like 4-benzoyl-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid. These derivatives were produced through reactions with SOCl2 to form acyl chlorides, followed by reactions with diamines and diols to create various bis-carboxamide derivatives and β-hydroxy ester derivatives. The molecular structures of these compounds were elucidated using spectroscopic methods like FT-IR, 1H NMR, 13C NMR, and elemental analysis (Kasımoğulları, Maden, & Mert, 2012).

Ionization Constants and Solvent Effects

• The stoichiometric ionization constants of certain pyrazole carboxylic acids, including this compound, were determined in ethanol-water mixtures. This research investigated how solvent composition impacts the acidity of these compounds. The findings were obtained through potentiometric titration methods in varying ethanol concentrations, contributing to the understanding of medium and structural effects on these acids (Alkan et al., 2009).

Mechanism of Action

Target of Action

Similar compounds such as nitrobenzenes have been found to interact with enzymes likebeta-lactamase . Beta-lactamase is an enzyme that provides multi-resistance to bacteria against beta-lactam antibiotics .

Mode of Action

It’s worth noting that nitrobenzenes, a class of compounds to which our compound belongs, are known to undergo electrophilic substitution reactions . This suggests that the compound might interact with its targets through a similar mechanism.

Biochemical Pathways

Nitrobenzenes and similar compounds have been associated with various biological activities, including antiviral, anti-inflammatory, and anticancer activities . These activities suggest that the compound could potentially affect a variety of biochemical pathways.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound could potentially have diverse molecular and cellular effects .

Safety and Hazards

As with any chemical compound, handling 3-(3-nitrophenyl)-1H-pyrazole-4-carboxylic acid would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it shows promising biological activity, it could be further studied for potential therapeutic applications.